2-{[4'-(cyclopropylmethoxy)biphenyl-3-yl]oxy}acetamide

• IUPAC Name: 2-[3-[4-(cyclopropylmethoxy)phenyl]phenoxy]acetamide
• InChI: InChI=1S/C18H19NO3/c19-18(20)12-22-17-3-1-2-15(10-17)14-6-8-16(9-7-14)21-11-13-4-5-13/h1-3,6-10,13H,4-5,11-12H2,(H2,19,20)
• InChI Key: HZABQMPXTNDUDE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=CC=C(C=C2)C3=CC(=CC=C3)OCC(=O)N
• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally related to 2-{[4'-(Cyclopropylmethoxy)biphenyl-3-yl]oxy}acetamide often involves complex reactions that yield a variety of biologically active molecules. Studies detail the synthesis of similar acetamides and arylureas, showcasing methods to obtain bicyclic derivatives with potential anti-inflammatory and analgesic activities, hinting at the intricate synthesis processes that might be involved in creating compounds like 2-{[4'-(Cyclopropylmethoxy)biphenyl-3-yl]oxy}acetamide (Mazzone et al., 1987).

Molecular Structure Analysis

Molecular structure analysis is critical for understanding the properties and potential applications of a compound. The non-planar discrete molecule structures, as seen in related compounds, are linked by intermolecular hydrogen bonds, which play a crucial role in the molecular conformation and potentially affect the biological activity (Davis & Healy, 2010).

Chemical Reactions and Properties

The chemical reactivity of compounds akin to 2-{[4'-(Cyclopropylmethoxy)biphenyl-3-yl]oxy}acetamide has been explored through their interactions with a variety of reagents, leading to the formation of Schiff bases and other nitrogen heterocyclic compounds. These reactions not only demonstrate the compounds' versatility in chemical synthesis but also their potential for generating a wide array of biologically significant molecules (Farouk et al., 2021).

Physical Properties Analysis

The physical properties of such compounds, including their crystalline structures, have been characterized in detail, contributing to our understanding of how structure influences function and reactivity. The crystal structures of related acetamides, for example, provide insights into the potential physical properties of 2-{[4'-(Cyclopropylmethoxy)biphenyl-3-yl]oxy}acetamide, such as solubility, stability, and interaction with biological molecules (Galushchinskiy et al., 2017).

Mechanism of Action

The mechanism of action of this compound is not known as it likely depends on its intended use or biological activity. For example, if it’s a drug, its mechanism of action would depend on the specific biological target it interacts with.